Cas no 67468-93-3 (1H-Benzimidazol-2-amine,4,7-dimethyl-)

1H-Benzimidazol-2-amine,4,7-dimethyl- structure
67468-93-3 structure
Product Name:1H-Benzimidazol-2-amine,4,7-dimethyl-
CAS No:67468-93-3
MF:C9H11N3
MW:161.203741312027
CID:502867
PubChem ID:19017772
Update Time:2025-04-19

1H-Benzimidazol-2-amine,4,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-2-amine,4,7-dimethyl-
    • 1H-Benzimidazol-2-amine,4,7-dimethyl-(9CI)
    • 4,7-dimethyl-1H-Benzimidazol-2-amine
    • 1H-BENZIMIDAZOL-2-AMINE,4,7-DIMETHYL
    • 2-Amino-4,7-dimethylbenzimidazol
    • 2-amino-4,7-dimethylbenzimidazole
    • 4,7-dimethyl-1H-benzoimidazol-2-ylamine
    • 4,7-dimethyl-2-aminobenzimidazole
    • SCHEMBL5924180
    • FT-0704696
    • 67468-93-3
    • Inchi: 1S/C9H11N3/c1-5-3-4-6(2)8-7(5)11-9(10)12-8/h3-4H,1-2H3,(H3,10,11,12)
    • InChI Key: ZSAWWJYNDFERFN-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC2C(C)=CC=C(C)C1=2

Computed Properties

  • Exact Mass: 161.09500
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 54.70000
  • LogP: 2.34310
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